(2S)-2-[[2-(2,6-dimethoxyphenyl)acetyl]amino]propanoic acid

• IUPAC Name: (2S)-2-[[2-(2,6-dimethoxyphenyl)acetyl]amino]propanoic acid
• InChI: InChI=1S/C13H17NO5/c1-8(13(16)17)14-12(15)7-9-10(18-2)5-4-6-11(9)19-3/h4-6,8H,7H2,1-3H3,(H,14,15)(H,16,17)/t8-/m0/s1
• InChI Key: CFDPLFIQUUWCBH-QMMMGPOBSA-N
• Canonical SMILES: CC(C(=O)O)NC(=O)CC1=C(C=CC=C1OC)OC
• Isomeric SMILES: C[C@@H](C(=O)O)NC(=O)CC1=C(C=CC=C1OC)OC
• Molecular Formula: C13H17NO5
• Molecular Weight: 267.28 g/mol

Description

(2S)-2-[[2-(2,6-dimethoxyphenyl)acetyl]amino]propanoic acid, also known as DM-AA-APV, is a chemical compound that belongs to the class of N-methyl-D-aspartate (NMDA) receptor antagonists. This compound is widely used in scientific research for its ability to selectively inhibit NMDA receptor-mediated synaptic transmission, which plays a crucial role in various physiological and pathological processes in the brain.

Mechanism of Action

(2S)-2-[[2-(2,6-dimethoxyphenyl)acetyl]amino]propanoic acid exerts its pharmacological effects by binding to the glycine-binding site of the NMDA receptor, thereby preventing the activation of the receptor by glutamate. This leads to the inhibition of NMDA receptor-mediated synaptic transmission, which plays a crucial role in various physiological and pathological processes in the brain.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to reduce glutamate-induced excitotoxicity, oxidative stress, and inflammation in animal models of neurological diseases. It has also been shown to improve cognitive function and memory in animal models of aging and neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

(2S)-2-[[2-(2,6-dimethoxyphenyl)acetyl]amino]propanoic acid has several advantages as a research tool. It is highly selective for the NMDA receptor, which allows for the investigation of the specific role of this receptor in various physiological and pathological processes. It is also relatively stable and easy to use in laboratory experiments. However, one limitation of this compound is that it can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for the use of (2S)-2-[[2-(2,6-dimethoxyphenyl)acetyl]amino]propanoic acid in scientific research. One area of interest is the investigation of the role of NMDA receptors in neurodevelopmental disorders such as autism spectrum disorder and schizophrenia. Another area of interest is the development of new therapeutic agents that target the NMDA receptor, based on the insights gained from the use of this compound in laboratory experiments. Finally, the use of this compound in combination with other drugs or therapies may lead to new treatments for a variety of neurological diseases.

Synthesis Methods

(2S)-2-[[2-(2,6-dimethoxyphenyl)acetyl]amino]propanoic acid can be synthesized using a multi-step process that involves the reaction of 2,6-dimethoxybenzoyl chloride with L-alanine, followed by the coupling of the resulting intermediate with N-Boc-protected alanine. The final product is obtained by deprotection of the N-Boc group using trifluoroacetic acid.

Scientific Research Applications

(2S)-2-[[2-(2,6-dimethoxyphenyl)acetyl]amino]propanoic acid has been extensively used in scientific research to investigate the role of NMDA receptors in various physiological and pathological processes. It has been shown to have neuroprotective effects in animal models of ischemia, traumatic brain injury, and neurodegenerative diseases such as Alzheimer's and Parkinson's. It has also been used to study the mechanisms of synaptic plasticity, learning, and memory.